(3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}propyl)(methyl)amine
Overview
Description
The compound (3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}propyl)(methyl)amine
is a derivative of pyrazole, a class of organic compounds that have been widely used in the development of new pesticides due to their diverse structures and biological activities . Pyrazole derivatives have been shown to exhibit high selectivity and low toxicity .
Synthesis Analysis
The synthesis of pyrazole derivatives, includingThis compound
, often involves intermediate derivatization methods (IDMs) . The synthesized compounds are typically confirmed by melting point (mp), 1 HNMR, 13 CNMR, and HRMS .
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of related pyrazole derivatives have been detailed in several studies, emphasizing the importance of precise identification and structural elucidation in the development of new compounds for potential applications in medicinal chemistry and material science. For example, McLaughlin et al. (2016) explored the synthesis, identification, and analytical characterization of the research chemical 3,5-AB-CHMFUPPYCA, highlighting the complex process of distinguishing between regioisomers and identifying by-products in the synthesis of new chemical entities (McLaughlin et al., 2016).
Crystal Structure Analysis
- The study of crystal structures of pyrazole derivatives provides insight into the geometric and electronic configurations essential for designing compounds with specific biological or physical properties. For instance, Bawa et al. (2009) and Kariuki et al. (2021) described the crystal structure determination of pyrazolylamine and pyrazol-thiazole derivatives, respectively, offering valuable information on molecular conformation and intermolecular interactions that could influence compound stability and reactivity (Bawa et al., 2009); (Kariuki et al., 2021).
Antimicrobial Activity
- The antimicrobial properties of pyrazole derivatives have been the subject of numerous studies, indicating their potential as therapeutic agents. Mistry et al. (2016) synthesized and evaluated a series of compounds for their in vitro antimicrobial activity, demonstrating the utility of pyrazole derivatives in combating microbial infections (Mistry et al., 2016).
Pharmacological Applications
- Research into the pharmacological applications of pyrazole derivatives, including their potential as kinase inhibitors and receptor antagonists, has shown promising results. The discovery and characterization of novel GPR39 agonists by Sato et al. (2016) exemplify the exploration of pyrazole derivatives in the modulation of receptor activity, with implications for the treatment of diseases and disorders related to G protein-coupled receptors (Sato et al., 2016).
Antiviral and Anticancer Research
- Pyrazole derivatives have also been investigated for their antiviral and anticancer activities. Tantawy et al. (2012) synthesized a series of pyrazole compounds and evaluated their antiviral activity against herpes simplex virus, demonstrating the potential of these compounds in the development of new antiviral drugs (Tantawy et al., 2012).
Mechanism of Action
Target of Action
Similar compounds with a pyrazole structure have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It’s known that compounds with a pyrazole structure can interact with their targets in a variety of ways, often leading to changes in cellular function .
Biochemical Pathways
Similar compounds with a pyrazole structure have been found to possess various biological activities, suggesting that they may affect a wide range of biochemical pathways .
Result of Action
Similar compounds with a pyrazole structure have been found to exhibit various biological activities , suggesting that this compound may have similar effects.
Properties
IUPAC Name |
3-[1-[(2-fluorophenyl)methyl]pyrazol-4-yl]-N-methylpropan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FN3/c1-16-8-4-5-12-9-17-18(10-12)11-13-6-2-3-7-14(13)15/h2-3,6-7,9-10,16H,4-5,8,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUTPCOLNPARWIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCC1=CN(N=C1)CC2=CC=CC=C2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.